Cas no 13031-32-8 (Nitromethane-d3)

Nitromethane-d3 Properties

Names and Identifiers

• Nitromethane-d3
• Nitromethanedisotopicpurity
• METHANE-D3, NITRO-
• NITROMETHANE D3
• trideuterio(nitro)methane
• Trideuteronitromethane
• Perdeuterionitromethane
• Perdeuteronitromethane
• nitro(2H3)methane
• Trideuterionitromethane
• trideuterio-nitromethane
• trideuterio-nitro-methane
• isotopicpurity99%
• AKOS015903862
• CHEBI:193045
• NS00123353
• deuterated nitromethane
• CD3NO2
• METHANE-D3, NITRO-(6CI,7CI,8CI,9CI)
• Nitromethane-d3, 99 atom % D
• Nitromethane-d3, >=99 atom % D, contains 1 % (v/v) TMS
• MFCD00044214
• DTXSID90156449
• nitro(?H?)methane
• EINECS 235-892-2
• D99421
• Methane-d3-, nitro-
• 13031-32-8
• LYGJENNIWJXYER-FIBGUPNXSA-N
• NITROMETHANE-D3 (D, 99%)
• Nitro(2H3)methane
• NITROMETHANE-D3
• Methane-d3, nitro-
• TRIDEUTERONITROMETHANE
• +Expand

• MDL： MFCD00044214
• InChIKey： LYGJENNIWJXYER-FIBGUPNXSA-N
• Inchi： InChI=1S/CH3NO2/c1-2(3)4/h1H3/i1D3
• SMILES： C([2H])([2H])([2H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 64.03520
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 64.035209
• Heavy Atom Count: 4
• Complexity: 27.5
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 0.41610
• PSA: 45.82000
• Refractive Index: n20/D 1.3795(lit.)
• Boiling Point: 100 °C(lit.)
• Melting Point: -29 °C (lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Solubility: 117g/l
• Color/Form: colorless liquid
• Stability/Shelf Life: May detonate if sensitized by amines, alkalies, strong acids, high temperatures or adiabatic compression. The dry alkali or amine salts are shock-sensitive and the sodium salt ignites on contact with water. Flammable. Incompatible with amines, strong acids, strong bases, strong oxidizing agents, strong reducing agents, copper, copper alloys,
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 1.183 g/mL at 25 °C(lit.)

Nitromethane-d3 Security Information

• Symbol: GHS02 GHS07
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S41
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R22; R5
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1261 3/PG 2
• Hazard Statement： H226,H302
• Warning Statement： P210-P261-P280-P304+P340+P312-P370+P378-P403+P233
• Storage Condition：Flammablesarea
• PackingGroup：II
• Risk Phrases： 5-10-22
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：7.1-63%(V)
• HazardClass：3
• FLUKA BRAND F CODES：10

Nitromethane-d3 Customs Data

• HS CODE：28459000

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Other Chemical Reagents